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Compound of Interest

Compound Name: Methyl carbazate

Cat. No.: B122425 Get Quote

Methyl carbazate, a versatile reagent in organic synthesis, holds significant importance for

researchers, scientists, and professionals in drug development. This guide provides a

comprehensive overview of its chemical structure, formula, properties, and applications, with a

focus on its role as a key building block in the creation of complex molecules.

Core Chemical Identity
Methyl carbazate is an organic compound classified as the methyl ester of carbazic acid. Its

structure incorporates a hydrazine moiety attached to a methoxycarbonyl group. This unique

combination of functional groups makes it a valuable intermediate in a wide array of chemical

transformations.

Chemical Formula: C₂H₆N₂O₂[1][2][3][4][5][6][7][8][9][10]

IUPAC Name: methyl N-aminocarbamate[2]

CAS Number: 6294-89-9[1][2][4][5][6][7][8][9][10][11][12][13][14]

Synonyms: Carbomethoxyhydrazide, Methyl hydrazinocarboxylate,

Methoxycarbonylhydrazine[2][3][4][6][7][8][9][11][12][14]

The chemical structure of methyl carbazate is characterized by a central carbonyl group

bonded to a methoxy group (-OCH₃) and a hydrazinyl group (-NHNH₂). The presence of the

terminal amino group of the hydrazine component is key to its reactivity.

Physicochemical Properties
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The physical and chemical properties of methyl carbazate are crucial for its handling, storage,

and application in experimental settings. It typically appears as white to pink or light yellow

crystalline platelets or powder.[1][4]

Property Value

Molecular Weight 90.08 g/mol [1][2][4][5][6][7][9][11]

Melting Point 70-73 °C[4][6]

Boiling Point 108 °C at 12 mmHg[4][6]

Solubility Soluble in water (578 g/L)[4]

Appearance
White to pink/light yellow crystalline powder,

crystals, or platelets[1][4][10]

Synthesis of Methyl Carbazate: An Experimental
Protocol
Methyl carbazate can be synthesized through the reaction of dimethyl carbonate with

hydrazine hydrate.[1][3] This method is widely employed due to its efficiency and the availability

of the starting materials.

Objective: To synthesize methyl carbazate from dimethyl carbonate and hydrazine hydrate.

Materials:

Dimethyl carbonate

Hydrazine hydrate

Round-bottomed flask

Condenser

Stirring apparatus

Heating mantle
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Filtration apparatus

Petroleum ether (for washing)

Procedure:

To a 250 mL round-bottomed flask equipped with a condenser and a magnetic stirrer, add

dimethyl carbonate (0.50 mol) and hydrazine hydrate (0.48 mol).[1]

Heat the reaction mixture to 50°C with continuous stirring for 30 minutes.[1]

After the initial heating period, continue stirring the mixture at room temperature for 24 hours.

[1]

Upon completion of the reaction, cool the mixture to 0°C to induce precipitation of the

product.

Collect the resulting white solid by filtration.

Wash the collected solid with petroleum ether to remove any unreacted starting materials

and byproducts.

Dry the purified product to obtain methyl carbazate.

Applications in Organic Synthesis and Drug
Development
Methyl carbazate serves as a crucial intermediate in the synthesis of a variety of organic

compounds, particularly heterocyclic systems. Its bifunctional nature allows it to participate in

reactions that form the backbone of many pharmaceutical agents.

One notable application is in the synthesis of imidazo[1,5-d][1][2][3]triazines.[1][4][14] It is also

utilized in the preparation of other derivatives, such as methyl 3-(4-methyl-benzyl-

idene)carbazate.[1][14] The reactivity of the hydrazine moiety allows for the formation of

hydrazones and other nitrogen-containing heterocycles, which are common motifs in medicinal

chemistry.
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Below is a diagram illustrating the synthesis of methyl carbazate, a foundational reaction for

many subsequent synthetic pathways.

Dimethyl Carbonate
(CH₃O)₂CO

Methyl Carbazate
CH₃OC(O)NHNH₂

+ N₂H₄·H₂O

Hydrazine Hydrate
N₂H₄·H₂O

Methanol
CH₃OH

- CH₃OH

Click to download full resolution via product page

Synthesis of Methyl Carbazate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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